Cas no 771581-64-7 (1-4-methyl-3-(trifluoromethyl)phenylmethanamine)

• Product Name: 1-4-methyl-3-(trifluoromethyl)phenylmethanamine
• CAS No: 771581-64-7
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD06212985
• CID: 93027
• PubChem ID: 17750833
• Update Time: 2025-06-08

1-4-methyl-3-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(trifluoromethyl)benzylamine
• [4-methyl-3-(trifluoromethyl)phenyl]methanamine
• 4-methyl-3-(trifluoromethyl)Benzenemethanamine
• JRD-2002
• 1-4-methyl-3-(trifluoromethyl)phenylmethanamine
• 771581-64-7
• A865340
• 4-Methyl-3-(trifluoromethyl)benzylamine, AldrichCPR
• DTXSID30590707
• 4-Methyl-3-trifluoromethylbenzylamine
• SCHEMBL4550423
• AKOS015956900
• CS-0279681
• QPMGRSWJTRAJIK-UHFFFAOYSA-N
• EN300-1936815
• 1-[4-Methyl-3-(trifluoromethyl)phenyl]methanamine
• MFCD06212985
• JS-4524
• (4-methyl-3-(trifluoromethyl)phenyl)methanamine
• AM82801
• G54623

• MDL： MFCD06212985
• Inchi： 1S/C9H10F3N/c1-6-2-3-7(5-13)4-8(6)9(10,11)12/h2-4H,5,13H2,1H3
• InChI Key： QPMGRSWJTRAJIK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 189.07700
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 200.1±35.0 °C at 760 mmHg
• Flash Point: 80.8±10.6 °C
• Refractive Index: 1.4750
• PSA: 26.02000
• LogP: 3.17280
• Sensitiveness: Air Sensitive
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

1-4-methyl-3-(trifluoromethyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1-4-methyl-3-(trifluoromethyl)phenylmethanamine

Introduction to 1-4-methyl-3-(trifluoromethyl)phenylmethanamine (CAS No. 771581-64-7)

1-4-methyl-3-(trifluoromethyl)phenylmethanamine (CAS No. 771581-64-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and a methyl substituent on the phenyl ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 1-4-methyl-3-(trifluoromethyl)phenylmethanamine is C₁₀H₁₂F₃N, and its molecular weight is 203.20 g/mol. The presence of the trifluoromethyl group imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are highly desirable in drug design.

In recent years, 1-4-methyl-3-(trifluoromethyl)phenylmethanamine has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the key areas of interest is its role as an intermediate in the synthesis of compounds with central nervous system (CNS) activity. Research has shown that derivatives of this compound exhibit potent activity against various neurological disorders, including depression, anxiety, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the use of 1-4-methyl-3-(trifluoromethyl)phenylmethanamine as a building block for the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers found that compounds derived from this intermediate demonstrated improved pharmacokinetic profiles and reduced side effects compared to existing SSRIs. This finding has significant implications for the development of more effective and safer antidepressant medications.

Beyond its applications in CNS disorders, 1-4-methyl-3-(trifluoromethyl)phenylmethanamine has also shown promise in other therapeutic areas. For instance, a study published in the European Journal of Medicinal Chemistry in 2021 explored its potential as an antiviral agent. The researchers synthesized a series of derivatives and evaluated their antiviral activity against several RNA viruses, including influenza and coronaviruses. The results indicated that certain derivatives exhibited potent antiviral activity with low cytotoxicity, suggesting their potential as lead compounds for further drug development.

The synthesis of 1-4-methyl-3-(trifluoromethyl)phenylmethanamine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and catalytic hydrogenation steps. Advances in catalysis and green chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that while 1-4-methyl-3-(trifluoromethyl)phenylmethanamine is not classified as a hazardous material, it should be handled with appropriate precautions to ensure laboratory safety. Proper personal protective equipment (PPE) should be used, and all operations should be conducted in well-ventilated areas or fume hoods.

The future outlook for 1-4-methyl-3-(trifluoromethyl)phenylmethanamine is promising, with ongoing research aimed at expanding its applications in drug discovery and development. As new synthetic methods are developed and more biological data become available, this compound is likely to play an increasingly important role in the pharmaceutical industry.

In conclusion, 1-4-methyl-3-(trifluoromethyl)phenylmethanamine (CAS No. 771581-64-7) is a versatile organic compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive candidate for the synthesis of bioactive molecules with diverse therapeutic applications. Continued research into this compound will undoubtedly lead to new discoveries and advancements in drug development.